Cas no 1852115-55-9 (1-Pyrrolidinecarboxamide, 4-amino-3,3-dimethyl-N-propyl-)

• Product Name: 1-Pyrrolidinecarboxamide, 4-amino-3,3-dimethyl-N-propyl-
• CAS No: 1852115-55-9
• MF: C₁₀H₂₁N₃O
• MW: 199.29324221611
• CID: 5275156
• Update Time: 2025-05-19

1-Pyrrolidinecarboxamide, 4-amino-3,3-dimethyl-N-propyl- Chemical and Physical Properties

Names and Identifiers

• 1-Pyrrolidinecarboxamide, 4-amino-3,3-dimethyl-N-propyl-

• Inchi： 1S/C10H21N3O/c1-4-5-12-9(14)13-6-8(11)10(2,3)7-13/h8H,4-7,11H2,1-3H3,(H,12,14)
• InChI Key： IPPDSXTVIUBXHP-UHFFFAOYSA-N
• SMILES： N1(C(NCCC)=O)CC(N)C(C)(C)C1

Additional information on 1-Pyrrolidinecarboxamide, 4-amino-3,3-dimethyl-N-propyl-

Introduction to 1-Pyrrolidinecarboxamide, 4-amino-3,3-dimethyl-N-propyl- (CAS No. 1852115-55-9)

The compound 1-Pyrrolidinecarboxamide, 4-amino-3,3-dimethyl-N-propyl- (CAS No. 1852115-55-9) represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure of this amide derivative incorporates a pyrrolidine core, which is a privileged scaffold in the design of bioactive molecules. Specifically, the presence of an amino group at the 4-position and a propyl-substituted nitrogen at the 1-position introduces specific steric and electronic properties that make it a versatile building block for further chemical modifications.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in the development of novel therapeutic agents. The pyrrolidine ring system is particularly noteworthy for its role in modulating biological pathways and interactions. The 1-Pyrrolidinecarboxamide, 4-amino-3,3-dimethyl-N-propyl- derivative exemplifies this trend by combining structural features that are known to enhance binding affinity and metabolic stability. This makes it an attractive candidate for further investigation in the context of small-molecule drug design.

The synthesis of this compound involves a series of well-established organic transformations, including condensation reactions and nucleophilic substitutions. The propyl group at the nitrogen position contributes to the overall lipophilicity of the molecule, which is often a critical factor in drug-like properties such as solubility and membrane permeability. Additionally, the dimethyl substitution on the pyrrolidine ring provides steric hindrance that can be exploited to optimize binding interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a precursor for more complex derivatives. Researchers have leveraged similar pyrrolidine-based scaffolds to develop inhibitors targeting various enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. The 4-amino group at position 4 serves as a handle for further functionalization, allowing chemists to introduce additional moieties that can modulate activity or selectivity. This flexibility underscores the compound's utility as a starting point for structure-activity relationship (SAR) studies.

Recent studies have highlighted the importance of amide linkages in medicinal chemistry due to their ability to enhance bioavailability and reduce toxicity. The 1-Pyrrolidinecarboxamide moiety aligns with these principles by providing a stable yet reactive backbone that can be modified without compromising overall pharmacokinetic properties. Furthermore, computational modeling has shown that this compound exhibits favorable interactions with several protein targets, suggesting its potential as an allosteric modulator or competitive inhibitor.

The 3,3-dimethyl substitution on the pyrrolidine ring adds another layer of complexity that can influence both physical properties and biological activity. This structural feature is known to improve metabolic stability by resisting oxidative degradation pathways common to simpler amides. Such stability is crucial for long-term therapeutic applications where degradation would render the drug ineffective.

In clinical research settings, derivatives of this compound have been investigated for their potential in treating neurological disorders characterized by aberrant protein aggregation. The ability of pyrrolidine-based molecules to interact with amyloid-beta plaques and other pathological markers has been demonstrated in preclinical models. While further studies are needed to fully elucidate its therapeutic profile, early results are promising enough to warrant continued exploration.

The chemical diversity introduced by variations in substitution patterns allows for fine-tuning of pharmacological effects. For instance, modifications at the propyl nitrogen or introduction of additional functional groups can alter receptor binding affinities or enzyme inhibition constants. Such tunability is essential for developing drugs with high specificity and minimal off-target effects—a cornerstone of modern drug discovery efforts.

The synthetic accessibility of 1-Pyrrolidinecarboxamide, 4-amino-3,3-dimethyl-N-propyl- (CAS No. 1852115-55-9) also contributes to its appeal as a research tool. Well-established synthetic routes enable rapid production at scale, facilitating both academic investigations and industrial collaborations. This accessibility is particularly important for high-throughput screening campaigns where large libraries of analogs are required to identify lead compounds.

Looking ahead, advancements in synthetic methodologies such as flow chemistry and biocatalysis may further enhance the efficiency of producing derivatives based on this scaffold. These technologies promise not only cost reduction but also improved environmental sustainability by minimizing waste generation during synthesis processes.

The integration of machine learning tools into drug discovery workflows has also accelerated the identification of promising candidates like 1-Pyrrolidinecarboxamide, 4-amino-3,3-dimethyl-N-propyl-. Predictive models trained on large datasets can suggest optimal modifications before experimental validation becomes necessary—saving valuable time and resources while maintaining high precision.

In conclusion,1-Pyrrolidinecarboxamide, 4-amino-3,3-dimethyl-N-propyl-(CAS No. 1852115-55-9) stands out as a versatile intermediate with significant potential across multiple therapeutic areas Its unique structural features offer opportunities for innovation through both traditional organic synthesis approaches new computational methods ensuring continued relevance within pharmaceutical research moving forward.